Cas no 1013819-14-1 (3-[4-(4-ethylbenzenesulfonyl)piperazin-1-yl]-6-(3-methyl-1H-pyrazol-1-yl)pyridazine)

• Product Name: 3-[4-(4-ethylbenzenesulfonyl)piperazin-1-yl]-6-(3-methyl-1H-pyrazol-1-yl)pyridazine
• CAS No: 1013819-14-1
• MF: C₂₀H₂₄N₆O₂S
• MW: 412.508562088013
• CID: 6091990
• PubChem ID: 16839186
• Update Time: 2025-05-20

3-[4-(4-ethylbenzenesulfonyl)piperazin-1-yl]-6-(3-methyl-1H-pyrazol-1-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-[4-(4-ethylbenzenesulfonyl)piperazin-1-yl]-6-(3-methyl-1H-pyrazol-1-yl)pyridazine
• Pyridazine, 3-[4-[(4-ethylphenyl)sulfonyl]-1-piperazinyl]-6-(3-methyl-1H-pyrazol-1-yl)-
• 1013819-14-1
• AKOS024638749
• F2319-0077
• 3-(4-((4-ethylphenyl)sulfonyl)piperazin-1-yl)-6-(3-methyl-1H-pyrazol-1-yl)pyridazine

• Inchi： 1S/C20H24N6O2S/c1-3-17-4-6-18(7-5-17)29(27,28)25-14-12-24(13-15-25)19-8-9-20(22-21-19)26-11-10-16(2)23-26/h4-11H,3,12-15H2,1-2H3
• InChI Key： CMTBBYCIECEQKL-UHFFFAOYSA-N
• SMILES： C1(N2CCN(S(C3=CC=C(CC)C=C3)(=O)=O)CC2)=NN=C(N2C=CC(C)=N2)C=C1

Computed Properties

• Exact Mass: 412.16814520g/mol
• Monoisotopic Mass: 412.16814520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 92.6Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 649.7±65.0 °C(Predicted)
• pka: 4.28±0.10(Predicted)

Additional information on 3-[4-(4-ethylbenzenesulfonyl)piperazin-1-yl]-6-(3-methyl-1H-pyrazol-1-yl)pyridazine

3-[4-(4-Ethylbenzenesulfonyl)piperazin-1-yl]-6-(3-methyl-1H-pyrazol-1-yl)pyridazine

The compound with CAS No. 1013819-14-1, known as 3-[4-(4-Ethylbenzenesulfonyl)piperazin-1-yl]-6-(3-methyl-1H-pyrazol-1-yl)pyridazine, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a pyridazine ring, a piperazine moiety, and a 4-Ethylbenzenesulfonyl group, along with a 3-methylpyrazole substituent. These structural elements contribute to its unique chemical properties and functional versatility.

Recent studies have highlighted the importance of pyridazine derivatives in drug discovery, particularly in the development of anti-cancer agents and kinase inhibitors. The presence of the piperazine ring in this compound adds to its ability to form hydrogen bonds, which is crucial for its interaction with biological targets. Additionally, the 4-Ethylbenzenesulfonyl group enhances the molecule's lipophilicity, making it more suitable for crossing biological membranes and interacting with cellular components.

One of the most intriguing aspects of this compound is its potential as a modulator of protein kinases. Kinase inhibitors are critical in treating various diseases, including cancer, inflammatory disorders, and neurodegenerative conditions. The combination of the pyridazine core with the piperazine and pyrazole groups creates a unique pharmacophore that can potentially bind to kinase active sites with high specificity and affinity.

Moreover, the 3-methylpyrazole substituent introduces additional electronic and steric effects that can fine-tune the compound's activity. Recent research has shown that such substituents can significantly influence the molecule's bioavailability and metabolic stability, which are essential for its efficacy as a therapeutic agent.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and coupling reactions. The synthesis begins with the preparation of the pyridazine derivative, followed by the introduction of the piperazine moiety via nucleophilic substitution. The final step involves coupling the 3-methylpyrazole group to complete the structure.

Despite its complexity, this compound has shown promising results in preliminary biological assays. For instance, it has demonstrated potent inhibitory activity against several kinases, including Aurora kinases and CDKs (Cyclin-dependent kinases), which are key targets in cancer therapy. Furthermore, its ability to modulate these enzymes without significant off-target effects suggests a high degree of selectivity.

Another area where this compound holds potential is in material science. The pyridazine ring is known for its aromatic stability and electron-deficient nature, making it suitable for applications in organic electronics and optoelectronic devices. By incorporating functional groups like piperazine and pyrazole, the compound's electronic properties can be tailored for specific applications such as light-emitting diodes (LEDs) or photovoltaic materials.

In conclusion, 3-[4-(4-Ethylbenzenesulfonyl)piperazin-1-yl]-6-(3-methyl-1H-pyrazol-1-yl)pyridazine represents a cutting-edge molecule with diverse applications across chemistry and pharmacology. Its intricate structure endows it with unique properties that make it a valuable candidate for drug development and advanced materials research. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to these fields in the coming years.